Cas no 10353-07-8 (Methyl 2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enoate)

• Product Name: Methyl 2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enoate
• CAS No: 10353-07-8
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 1137823
• PubChem ID: 3437873
• Update Time: 2025-04-20

Methyl 2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enoate
• 2-Propenoic acid, 2-cyano-3-(3,4-dimethoxyphenyl)-, methyl ester
• methyl 2-cyano-3-(3,4-dimethoxyphenyl)acrylate
• SureCN8359618
• MCULE-4909218007
• AC1MPMW9
• CTK0D8498
• 2-Propenoic acid, 2-cyano-3-(3,4-dimethoxyphenyl)-, methyl ester; methyl 2-cyano-3-(3,4-dimethoxyphenyl)acrylate; SureCN8359618; MCULE-4909218007; AC1MPMW9; CTK0D8498;
• DTXSID90392481
• Methyl 2-Cyano-3-(3,4-Dimethoxyphenyl)2-Propenoate
• alpha-cyano-3,4-dimethoxycinnamic methyl ester
• SCHEMBL8359618
• 10353-07-8
• KTRGSRCVNPNFMP-UHFFFAOYSA-N

• Inchi： 1S/C13H13NO4/c1-16-11-5-4-9(7-12(11)17-2)6-10(8-14)13(15)18-3/h4-7H,1-3H3
• InChI Key： KTRGSRCVNPNFMP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C=C(C#N)C(=O)OC)=C1)OC

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 68.6Ų